Cas no 2137623-01-7 (Cyclopropane, 1-(3-buten-1-yl)-1-(chloromethyl)-2-methyl-)

• Product Name: Cyclopropane, 1-(3-buten-1-yl)-1-(chloromethyl)-2-methyl-
• CAS No: 2137623-01-7
• MF: C₉H₁₅Cl
• MW: 158.668401956558
• CID: 5287071
• Update Time: 2025-05-18

Cyclopropane, 1-(3-buten-1-yl)-1-(chloromethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(3-buten-1-yl)-1-(chloromethyl)-2-methyl-

• Inchi： 1S/C9H15Cl/c1-3-4-5-9(7-10)6-8(9)2/h3,8H,1,4-7H2,2H3
• InChI Key： UDMYFLAXJYVKPN-UHFFFAOYSA-N
• SMILES： C1(CCC=C)(CCl)CC1C

Additional information on Cyclopropane, 1-(3-buten-1-yl)-1-(chloromethyl)-2-methyl-

Cyclopropane, 1-(3-buten-1-yl)-1-(chloromethyl)-2-methyl- (CAS No. 2137623-01-7): A Comprehensive Overview in Modern Chemical Research

Cyclopropane, 1-(3-buten-1-yl)-1-(chloromethyl)-2-methyl-, identified by its Chemical Abstracts Service number (CAS No. 2137623-01-7), is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in synthetic chemistry and medicinal chemistry. The presence of a cyclopropane ring fused with various functional groups makes it a versatile intermediate for the development of novel chemical entities.

The structural motif of Cyclopropane, 1-(3-buten-1-yl)-1-(chloromethyl)-2-methyl- consists of a cyclopropane core substituted with a butenyl group at the first position, a chloromethyl group at the same position, and a methyl group at the second position. This arrangement imparts distinct reactivity and electronic properties to the molecule, making it a valuable building block in organic synthesis. The cyclopropane ring itself is known for its high strain energy, which can be exploited in various chemical transformations to facilitate the formation of new bonds and functional groups.

In recent years, there has been growing interest in the use of cyclopropane derivatives as pharmacophores due to their ability to interact with biological targets in unique ways. The Cyclopropane, 1-(3-buten-1-yl)-1-(chloromethyl)-2-methyl- structure, with its combination of reactive sites, offers a promising platform for designing molecules with therapeutic potential. For instance, the chloromethyl group can be readily transformed into other functional groups such as alcohols or amines through nucleophilic substitution reactions, allowing for further derivatization and customization.

One of the most intriguing aspects of this compound is its potential role in drug discovery. The cyclopropane ring can mimic certain biological interactions by adopting a conformation that is favorable for binding to specific receptors or enzymes. Additionally, the presence of multiple reactive sites provides opportunities for modulating the pharmacological properties of the molecule. Researchers have been exploring various synthetic routes to access derivatives of Cyclopropane, 1-(3-buten-1-yl)-1-(chloromethyl)-2-methyl- that exhibit enhanced bioactivity and selectivity.

Recent studies have highlighted the utility of this compound in the development of novel antibiotics and antiviral agents. The strained nature of the cyclopropane ring can be exploited to design molecules that disrupt essential biological processes in pathogens. For example, derivatives of this compound have shown promise in inhibiting bacterial enzymes that are critical for cell wall synthesis. Similarly, researchers have been investigating its potential as an antiviral agent by targeting viral proteases or integrases that are involved in replication.

The synthetic methodologies employed in the preparation of Cyclopropane, 1-(3-buten-1-yl)-1-(chloromethyl)-2-methyl- are also of great interest to synthetic chemists. The synthesis typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable approaches to accessing this compound. For instance, transition metal-catalyzed cross-coupling reactions have been utilized to construct the cyclopropane ring from simpler precursors.

The mechanistic studies associated with this compound have provided valuable insights into reaction pathways and intermediates. Understanding these processes is crucial for optimizing synthetic routes and developing new methodologies for constructing complex molecular architectures. Computational chemistry has played a significant role in elucidating reaction mechanisms by providing detailed atomic-level models of transition states and intermediates.

In conclusion, Cyclopropane, 1-(3-buten-1-yl)-1-(chloromethyl)-2-methyl- (CAS No. 2137623-01-7) represents a fascinating subject of study in modern chemical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties and applications continues to grow, this compound is likely to play an increasingly important role in the development of new drugs and chemical products.